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Compound of Interest

Compound Name: Methyl 2-cyano-5-fluorobenzoate

Cat. No.: B1313774

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-cyano-5-fluorobenzoate is a key intermediate in the synthesis of various
pharmaceutical compounds and agrochemicals. The presence of the fluorine atom and the
cyano group makes it a versatile building block for creating complex molecules with enhanced
biological activity and metabolic stability. This document provides a detailed protocol for the
synthesis of Methyl 2-cyano-5-fluorobenzoate via a copper-catalyzed cyanation reaction.

Reaction Scheme

The synthesis of Methyl 2-cyano-5-fluorobenzoate is achieved through the reaction of Methyl
2-bromo-5-fluorobenzoate with copper(l) cyanide in a polar aprotic solvent.

DMF
Reflux, 90 min

Methyl 2-bromo-5-fluorobenzoate + CuCN —> Methyl 2-cyano-5-fluorobenzoate
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Caption: Reaction scheme for the synthesis of Methyl 2-cyano-5-fluorobenzoate.

Materials and Reagents

Molecular ]
Molecular . Physical
Substance CAS Number Weight ( g/mol .
Formula ) Properties
Colorless to light
yellow liquid,;
Boiling Point:
Methyl 2-bromo-
6942-39-8 CsHeBrrFO2 233.04 247.5+25.0 °C;
5-fluorobenzoate )
Density:
1.577+0.06
glem[1][2][3]
Off-white to
cream-colored
Copper(l owder; Meltin
pp. O 544-92-3 CuCN 89.56 P _ 9
Cyanide Point: 474 °C;
Density: 2.92
glem3[4][5]
Colorless liquid;
N,N-
. . Boiling Point:
Dimethylformami  68-12-2 CsH7NO 73.09 )
153 °C; Density:
de (DMF)
0.944 g/mL[6][7]
Product: Methyl
2-cyano-5- 606080-43-7 CoHsFNO2 179.15 -[6]
fluorobenzoate

Experimental Protocol

This protocol is based on a reported synthesis with a 77% yield.[6]

1. Reaction Setup:

¢ In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

Methyl 2-bromo-5-fluorobenzoate (3.0 g, 12.87 mmol) in anhydrous N,N-Dimethylformamide
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(DMF) (18 mL).[6]
e Degas the solution by bubbling nitrogen gas through it for 5 minutes.[6]
2. Reaction Execution:
¢ To the degassed solution, add copper(l) cyanide (2.3 g, 25.74 mmol).[6]
e Degas the reaction mixture again with nitrogen for a few minutes.

o Heat the mixture to reflux and maintain for 90 minutes.[6] The reaction progress can be
monitored by thin-layer chromatography (TLC).

3. Work-up and Purification:
 After the reaction is complete, cool the mixture to room temperature.

e Add a 10% aqueous sodium cyanide (NaCN) solution and extract the product with
dichloromethane (DCM).[6] Caution:Handle NaCN with extreme care in a well-ventilated
fume hood.

o Dry the combined organic layers.[6]

e Remove the solvent under reduced pressure.[6]

o Dissolve the crude product in toluene and wash once with deionized water.[6]

e Dry the organic phase with anhydrous magnesium sulfate (MgSQOa) and filter.[6]

e Remove the solvent under vacuum to yield the crude Methyl 2-cyano-5-fluorobenzoate.[6]
The product can be used in subsequent steps without further purification or can be purified
by column chromatography.[6]

Characterization Data

« 1H NMR (500 MHz, CDCls): & 7.82-7.87 (m, 2H), 7.38 (dt, 1H), 4.04 (s, 3H).[6]

Synthesis Workflow
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Dissolve Methyl 2-bromo-5-fluorobenzoate
in anhydrous DMF
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Work-up:
- Cool to RT
- Add 10% ag. NaCN
- Extract with DCM

i

Dry and filter organic phase

i

Concentrate under vacuum

Methyl 2-cyano-5-fluorobenzoate
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Caption: Experimental workflow for the synthesis of Methyl 2-cyano-5-fluorobenzoate.
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Safety Precautions

¢ All manipulations should be performed in a well-ventilated fume hood.

o Personal protective equipment (PPE), including safety glasses, a lab coat, and gloves,
should be worn at all times.

o Copper(l) cyanide and sodium cyanide are highly toxic. Avoid inhalation, ingestion, and skin
contact. Use appropriate containment and handling procedures.

» N,N-Dimethylformamide is a skin and eye irritant. Handle with care.

o Refer to the Safety Data Sheets (SDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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